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Compound of Interest

Compound Name: 3-Bromo-N,N-dimethylaniline

Cat. No.: B018768

For researchers, scientists, and professionals in drug development, 3-Bromo-N,N-
dimethylaniline (CAS No. 16518-62-0) is a key building block in organic synthesis. Its utility in
forming carbon-carbon and carbon-nitrogen bonds makes it a valuable precursor for novel
pharmaceutical compounds and complex molecules. This technical guide provides an in-depth
overview of its commercial availability, key chemical data, and detailed experimental protocols
for its application.

Commercial Availability

A variety of chemical suppliers offer 3-Bromo-N,N-dimethylaniline, with purities and quantities
suitable for laboratory research and development. The following table summarizes the offerings

from several prominent suppliers.
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. . Available
Supplier Purity . Form CAS Number
Quantities
Sigma-Aldrich o
- _ 97% 50,25¢ Liquid[1] 16518-62-0
(MilliporeSigma)
Thermo Scientific ~ 97%[2], 296.0% o
_ 59, 25 g[2][3] Liquid[3] 16518-62-0[3]
Chemicals (GO)[3]
Tokyo Chemical o
>98.0% (GC)[4] 549, 25 g[4] Liquid[4] 16518-62-0[4]
Industry (TCI)
Generic/Industria Commercial -
_ Bulk quantities Powder 16518-62-0
| Suppliers Grade

Physicochemical Data
Property Value Source
Molecular Formula CsH10BrN
Molecular Weight 200.08 g/mol
Density 1.402 g/mL at 25 °C

Refractive Index

n20/D 1.6015

Solubility

Miscible with chloroform,

dichloromethane, and

methanol.[2]

[2]

Experimental Protocols

3-Bromo-N,N-dimethylaniline is a versatile substrate for various cross-coupling reactions,

most notably the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These methods

are fundamental in medicinal chemistry for the synthesis of biaryl compounds and complex

amines, respectively.

Suzuki-Miyaura Cross-Coupling Reaction Protocol
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This protocol describes a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-
coupling of 3-Bromo-N,N-dimethylaniline with an arylboronic acid.

Materials and Reagents:

e 3-Bromo-N,N-dimethylaniline

 Arylboronic acid (e.g., phenylboronic acid)

o Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)a4])
o Base (e.g., potassium carbonate, K2CO3s)

» Solvent (e.g., a mixture of dioxane and water)

e Anhydrous sodium sulfate (Na2S0a4)

o Ethyl acetate

» Saturated aqueous sodium chloride solution (brine)
e Round-bottom flask

o Condenser

o Magnetic stirrer and stir bar

 Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a dry round-bottom flask under an inert atmosphere, add 3-Bromo-N,N-dimethylaniline
(1 equivalent), the arylboronic acid (1.2 equivalents), and the base (2 equivalents).

Add the palladium catalyst (0.05 equivalents) to the flask.

Add the solvent mixture (e.g., 10:1 dioxane/water) to the flask.

Attach the condenser and heat the reaction mixture to 90 °C with vigorous stirring.
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» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GO).

e Upon completion, cool the reaction mixture to room temperature.
o Dilute the mixture with ethyl acetate and wash with water and then brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by flash column chromatography on silica gel to yield the desired
biaryl product.

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships relevant
to the application of 3-Bromo-N,N-dimethylaniline.
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Suzuki-Miyaura Cross-Coupling Workflow.
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Buchwald-Hartwig Amination Components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-N,N-dimethylaniline, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

¢ 2. 3-Bromo-N,N-dimethylaniline, 97% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

¢ 3. 3-Bromo-N,N-dimethylaniline | 16518-62-0 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

o 4. Affordable Price 3-Bromo-N,N-Dimethylaniline, CAS No 16518-62-0, CBH10BrN
[suryalifesciencesltd.com]

« To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 3-
Bromo-N,N-dimethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018768#commercial-suppliers-of-3-bromo-n-n-
dimethylaniline]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b018768?utm_src=pdf-body-img
https://www.benchchem.com/product/b018768?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/3-bromo-n-n-dimethylaniline-97-thermo-scientific/AAL1727906
https://www.fishersci.com/shop/products/3-bromo-n-n-dimethylaniline-97-thermo-scientific/AAL1727906
https://www.thermofisher.com/order/catalog/product/L17279.14
https://www.thermofisher.com/order/catalog/product/L17279.14
https://www.tcichemicals.com/OP/en/p/B6378
https://www.tcichemicals.com/OP/en/p/B6378
https://www.suryalifesciencesltd.com/3-bromo-n-n-dimethylaniline-7343356.html
https://www.suryalifesciencesltd.com/3-bromo-n-n-dimethylaniline-7343356.html
https://www.benchchem.com/product/b018768#commercial-suppliers-of-3-bromo-n-n-dimethylaniline
https://www.benchchem.com/product/b018768#commercial-suppliers-of-3-bromo-n-n-dimethylaniline
https://www.benchchem.com/product/b018768#commercial-suppliers-of-3-bromo-n-n-dimethylaniline
https://www.benchchem.com/product/b018768#commercial-suppliers-of-3-bromo-n-n-dimethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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